1-(4-Hydroxyphenyl)-3-((2-(trimethylsilyl)ethoxy)methyl)dihydropyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C16H24N2O4Si
• Molecular Weight: 336.46 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-3-(2-trimethylsilylethoxymethyl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C16H24N2O4Si/c1-23(2,3)11-10-22-12-18-15(20)8-9-17(16(18)21)13-4-6-14(19)7-5-13/h4-7,19H,8-12H2,1-3H3
• InChI Key: PKYCIPJXDIBJAL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C(=O)CCN(C1=O)C2=CC=C(C=C2)O

Description

1-(4-Hydroxyphenyl)-3-((2-(trimethylsilyl)ethoxy)methyl)dihydropyrimidine-2,4(1H,3H)-dione is a synthetic dihydropyrimidine derivative characterized by a 4-hydroxyphenyl substituent at position 1 and a trimethylsilyl ethoxymethyl (SEM) protecting group at position 2. The SEM group is commonly employed in organic synthesis to protect hydroxyl functionalities during reactions, enhancing stability and enabling selective functionalization . The 4-hydroxyphenyl moiety may confer hydrogen-bonding capacity, influencing solubility and intermolecular interactions.

Biological Activity

The compound 1-(4-Hydroxyphenyl)-3-((2-(trimethylsilyl)ethoxy)methyl)dihydropyrimidine-2,4(1H,3H)-dione , also referred to as dihydro-1-(4-hydroxyphenyl)-3-[[2-(trimethylsilyl)ethoxy]methyl]-2,4(1H,3H)-pyrimidinedione , has garnered attention for its potential biological activities. This article aims to explore its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

• CAS Number : 2758531-63-2
• Molecular Formula : C16H24N2O4Si
• Molecular Weight : 336.46 g/mol

The compound features a dihydropyrimidine core with a hydroxyl group and a trimethylsilyl ether moiety, which may influence its biological interactions.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The presence of the hydroxyl group in this compound is likely to contribute to its ability to scavenge free radicals, thus protecting cells from oxidative stress. A study on related dihydropyrimidines demonstrated their capacity to inhibit lipid peroxidation and enhance cellular antioxidant defenses .

Antimicrobial Activity

Dihydropyrimidine derivatives have shown promising antimicrobial activity against various pathogens. For instance, a related compound exhibited effective antibacterial properties against Staphylococcus aureus and Escherichia coli. The mechanism is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways .

Anticancer Activity

Preliminary studies have suggested that dihydropyrimidine derivatives may possess anticancer properties. In vitro assays revealed that certain derivatives could induce apoptosis in cancer cell lines through the activation of caspase pathways. The modulation of cell cycle progression and induction of oxidative stress are also proposed mechanisms .

Case Studies

• Cytotoxicity Studies : A series of dihydropyrimidine derivatives were synthesized and screened for cytotoxicity against several human cancer cell lines using the MTT assay. Results indicated that compounds with specific substitutions exhibited significant cytotoxic effects, correlating with their structural features .
• Antiviral Activity : In a study evaluating the antiviral potential of N-heterocycles, compounds structurally related to dihydropyrimidines showed efficacy against viral replication in cell cultures. The findings suggest that modifications at the pyrimidine core can enhance antiviral activity .

The proposed mechanisms for the biological activities of this compound include:

• Free Radical Scavenging : The hydroxyl group likely plays a crucial role in neutralizing reactive oxygen species (ROS).
• Membrane Disruption : Antimicrobial activity may stem from the compound's ability to integrate into bacterial membranes.
• Apoptosis Induction : Anticancer effects are attributed to the activation of intrinsic apoptotic pathways.

Data Summary Table

Activity Type	Observed Effects	Reference
Antioxidant	Inhibition of lipid peroxidation
Antimicrobial	Effective against S. aureus and E. coli
Anticancer	Induction of apoptosis in cancer cell lines
Antiviral	Efficacy against viral replication

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Analysis

The table below highlights key structural differences between the target compound and analogous dihydropyrimidine derivatives:

Compound Name	Position 1 Substituent	Position 3 Substituent	Core Structure	Biological Activity	Source
1-(4-Hydroxyphenyl)-3-((2-(trimethylsilyl)ethoxy)methyl)dihydropyrimidine-2,4(1H,3H)-dione	4-hydroxyphenyl	SEM-protected group	Dihydropyrimidine-2,4-dione	Not reported (synthetic intermediate)	N/A (hypothetical)
1-(4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methylpyrimidine-2,4-dione	Furanose-linked hydroxymethyl	Methyl	Dihydropyrimidine-2,4-dione	Isolated from marine coral; potential natural product activity
1-(3-Chlorophenyl)-4,4,6-trimethyl-3,4-dihydropyrimidine-2(1H)-thione	3-chlorophenyl	Thione (C=S)	Dihydropyrimidine-2-thione	Antimicrobial, antitumor
6-Amino-1-(4-methoxyphenethyl)pyrimidine-2,4(1H,3H)-dione	4-methoxyphenethyl	Amino group	Dihydropyrimidine-2,4-dione	Supplier-listed; activity unspecified
3-(4-Methoxyphenyl)pyrimidine-2,4(1H,3H)-dione	4-methoxyphenyl	None (direct linkage)	Pyrimidine-2,4-dione	Synthetic; physicochemical studies

Pharmacological and Physicochemical Properties

• SEM-Protected Derivatives : The SEM group in the target compound likely enhances synthetic versatility but may reduce bioavailability due to steric bulk. Similar SEM-protected intermediates are often precursors to bioactive molecules after deprotection .
• Thione vs.
• Aromatic Substituents: The 4-hydroxyphenyl group in the target compound may improve water solubility compared to 4-methoxyphenyl derivatives (e.g., ).

Crystallographic and Conformational Insights

• Dihydropyrimidine rings in derivatives such as 1-(3-chlorophenyl)-4,4,6-trimethyl-3,4-dihydropyrimidine-2(1H)-thione exhibit near-planar geometries, with dihedral angles between the pyrimidine and aryl rings ranging from 86.6° to 89.6° . The SEM group in the target compound may disrupt coplanarity, affecting crystal packing and intermolecular interactions.
• Methyl and hydroxymethyl substituents (e.g., ) influence molecular flexibility and hydrogen-bonding networks, critical for solid-state stability.